Cas no 2229231-49-4 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine
• CAS No: 2229231-49-4
• MF: C₉H₁₄FN₃
• MW: 183.225965023041
• CID: 5963751
• PubChem ID: 165851038
• Update Time: 2025-10-31

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine
• EN300-1774178
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-3-fluoropropan-1-amine
• 2229231-49-4

• Inchi： 1S/C9H14FN3/c10-7(4-5-11)9-6-2-1-3-8(6)12-13-9/h7H,1-5,11H2,(H,12,13)
• InChI Key： AJKHRZIEJGXDPX-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 183.11717562g/mol
• Monoisotopic Mass: 183.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine

Introduction to 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine (CAS No. 2229231-49-4)

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine (CAS No. 2229231-49-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentapyrazoles and features a unique fluorinated substituent on the propanamine chain. The structural complexity and functional group diversity of this molecule make it a promising candidate for various therapeutic applications.

The cyclopentapyrazole scaffold is known for its biological activity and has been extensively studied in the context of central nervous system (CNS) disorders, cancer, and inflammatory diseases. The introduction of a fluorine atom at the 3-position of the propanamine chain in 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine is particularly noteworthy as it can significantly influence the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of cyclopentapyrazoles in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes and are implicated in numerous diseases. The fluorine substitution in 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine may enhance its binding affinity to specific GPCRs, thereby improving its efficacy as a potential therapeutic agent.

In addition to its potential as a GPCR modulator, 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The ability of this compound to inhibit pro-inflammatory cytokines and reduce oxidative stress makes it a valuable candidate for further investigation in these areas.

The pharmacokinetic profile of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine has also been evaluated in several preclinical models. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The fluorine atom contributes to increased lipophilicity and stability, which can enhance the compound's oral bioavailability and reduce its metabolic degradation.

In terms of safety and toxicity, preliminary assessments suggest that 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine has a favorable safety profile. However, further comprehensive toxicological studies are necessary to fully understand its potential side effects and long-term safety implications.

The development of new therapeutic agents often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. Researchers have conducted SAR studies on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine, exploring various modifications to the cyclopentapyrazole core and the fluorinated propanamine chain. These studies have provided valuable insights into the structural features that contribute to the compound's biological activity.

In conclusion, 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-fluoropropan-1-amine (CAS No. 2229231-49-4) represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its use in treating various diseases.